Dihydrosamidin
Overview
Description
Dihydrosamidin is a member of coumarins.
Scientific Research Applications
Chromatographic Analysis in Natural Products
- Supercritical Fluid Chromatography for Coumarins : Dihydrosamidin, along with other coumarins, was analyzed in Ammi visnaga fruits using supercritical fluid chromatography. This method allowed for the efficient separation and quantification of this compound and related compounds (Winderl, Schwaiger, & Ganzera, 2016).
Pharmacological Applications of Related Compounds
- Medicinal Importance of Dihydropyridines : While not directly about this compound, research on dihydropyridines (DHPs), a related chemical group, highlights the significant medicinal potential of these compounds, including natural product synthesis and pharmaceutical applications (Sharma & Singh, 2017).
Biochemical and Enzymatic Studies
- Enzyme Activity in Drug Metabolism : Dihydropyrimidine dehydrogenase (DPD) enzyme activity, which is relevant to the metabolism of chemotherapeutic agents, has been studied extensively. Although not directly about this compound, this research is pertinent to understanding the metabolism of related compounds (Yen & McLeod, 2007).
Analytical Methods in Biomedical Research
- Digital Image Correlation (DIC) in Biomedical Research : Research using digital image correlation (DIC) for studying the mechanical behavior of biological tissues. Again, while not directly about this compound, it's relevant for understanding analytical techniques in biomedical research that could apply to this compound (Zhang & Arola, 2004).
Chemical Synthesis and Drug Development
- Organocatalytic Reductions in Drug Synthesis : Studies on organocatalytic reductions using dihydropyridines, a related group, illustrate methods potentially applicable in synthesizing this compound-related compounds for pharmacological purposes (Rueping, Dufour, & Schoepke, 2011).
Fluorescent Probe Development
- Fluorescent CN- Probe Based on Dihydropyridines : Research on a fluorescent probe based on 1,4-dihydropyridines, related to this compound, for detecting CN- in an aqueous solution. This could inform similar applications for this compound (Xue et al., 2021).
Properties
| 6005-18-1 | |
Molecular Formula |
C21H24O7 |
Molecular Weight |
388.4 g/mol |
IUPAC Name |
[(9R,10R)-10-acetyloxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-f]chromen-9-yl] 3-methylbutanoate |
InChI |
InChI=1S/C21H24O7/c1-11(2)10-16(24)27-20-19(25-12(3)22)17-14(28-21(20,4)5)8-6-13-7-9-15(23)26-18(13)17/h6-9,11,19-20H,10H2,1-5H3/t19-,20-/m1/s1 |
InChI Key |
ALKTVPFKDYZFGA-WOJBJXKFSA-N |
Isomeric SMILES |
CC(C)CC(=O)O[C@@H]1[C@@H](C2=C(C=CC3=C2OC(=O)C=C3)OC1(C)C)OC(=O)C |
SMILES |
CC(C)CC(=O)OC1C(C2=C(C=CC3=C2OC(=O)C=C3)OC1(C)C)OC(=O)C |
Canonical SMILES |
CC(C)CC(=O)OC1C(C2=C(C=CC3=C2OC(=O)C=C3)OC1(C)C)OC(=O)C |
| 6005-18-1 | |
synonyms |
dihydrosamidine dimidin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![2-methyl-N-[4-(propan-2-ylamino)phenyl]-2-propenamide](/img/structure/B1218945.png)
